Cas no 144750-73-2 (23:2 Diyne PE [DC(8,9)PE])

• Product Name: 23:2 Diyne PE [DC(8,9)PE]
• CAS No: 144750-73-2
• MF: C₅₁H₈₆NO₈P
• MW: 872.20
• CID: 1317928
• PubChem ID: 87144985
• Update Time: 2025-05-20

23:2 Diyne PE [DC(8,9)PE] Chemical and Physical Properties

Names and Identifiers

• 10,12-Tricosadiynoic acid,(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediylester
• 1,2-bis(10,12-tricosadiynoyl)-sn-glycero-3-phosphoethanolamine
• DC(8,9)PE
• DC8,9PE
• DTPE
• 23:2 DIYNE PE
• 23:2 DIYNE PE [DC(8
• 9)PE]
• 23:2 Diyne PE [DC(8,9)PE]
• 10,12-Tricosadiynoic acid, 1,1'-[(1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-1,2-ethanediyl] ester
• DC(8,9)PE; DC8,9PE; DTPE
• HY-W800784
• [(2R)-3-[2-aminoethoxy(hydroxy)phosphoryl]oxy-2-tricosa-10,12-diynoyloxypropyl] tricosa-10,12-diynoate
• CS-0902968
• SCHEMBL707173
• 144750-73-2
• G90972

• MDL： MFCD22495255
• Inchi： 1S/C51H86NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-50(53)57-47-49(48-59-61(55,56)58-46-45-52)60-51(54)44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h49H,3-20,29-48,52H2,1-2H3,(H,55,56)
• InChI Key： ZBLCBXGAYXHPIY-UHFFFAOYSA-N
• SMILES： C(OC(=O)CCCCCCCCC#CC#CCCCCCCCCCC)(COP(OCCN)(O)=O)COC(=O)CCCCCCCCC#CC#CCCCCCCCCCC

Computed Properties

• Exact Mass: 871.60910570g/mol
• Monoisotopic Mass: 871.60910570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 61
• Rotatable Bond Count: 43
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.1
• Topological Polar Surface Area: 134Ų

23:2 Diyne PE [DC(8,9)PE] Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 23:2 Diyne PE [DC(8,9)PE]

Comprehensive Guide to 23:2 Diyne PE [DC(8,9)PE] (CAS No. 144750-73-2): Properties, Applications, and Market Insights

23:2 Diyne PE [DC(8,9)PE] (CAS No. 144750-73-2) is a specialized phospholipid derivative that has garnered significant attention in biochemical and materials science research. This compound, characterized by its unique diyne-functionalized structure, plays a pivotal role in membrane studies, drug delivery systems, and advanced material fabrication. With the increasing demand for functionalized lipids and bioactive compounds, 23:2 Diyne PE stands out due to its versatile applications and innovative potential.

The molecular structure of 23:2 Diyne PE [DC(8,9)PE] features a phosphatidylethanolamine (PE) backbone with diyne groups at the 8th and 9th positions of its acyl chains. This configuration enables unique photopolymerization properties, making it invaluable for creating stable lipid bilayers and nanostructured materials. Researchers often leverage these properties to develop responsive drug carriers and biocompatible coatings, addressing current challenges in targeted therapy and biomedical engineering.

One of the most compelling applications of 23:2 Diyne PE is in the field of liposome technology. Its ability to form cross-linked membranes under UV light enhances the stability of liposomal formulations, a critical factor for improving drug delivery efficiency. This aligns with the growing trend in personalized medicine, where tailored therapeutic systems are in high demand. Additionally, its use in biosensor development highlights its relevance in diagnostic innovations, a hot topic in today's healthcare landscape.

From a commercial perspective, the market for specialty phospholipids like DC(8,9)PE is expanding rapidly. Industries such as pharmaceuticals, cosmetics, and nanotechnology are driving demand, with a focus on sustainable and high-performance ingredients. Recent studies underscore its potential in green chemistry applications, further boosting its appeal among environmentally conscious researchers and manufacturers.

For those searching "What is 23:2 Diyne PE used for?" or "Benefits of DC(8,9)PE in drug delivery," this compound offers clear advantages. Its photo-reactive properties enable precise control over material assembly, while its biocompatibility ensures safe integration into biological systems. These features make it a standout choice for projects requiring smart materials or controlled-release systems.

In summary, 23:2 Diyne PE [DC(8,9)PE] (CAS No. 144750-73-2) represents a cutting-edge tool for modern science. Its multifaceted applications—from advanced therapeutics to sustainable materials—position it at the forefront of innovation. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping future technologies.